![molecular formula C24H31N3O2 B6002549 1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine](/img/structure/B6002549.png)
1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine, also known as MeOPP, is a chemical compound that belongs to the class of piperazine derivatives. MeOPP has been widely studied for its potential use as an antidepressant and anxiolytic agent.
Mechanism of Action
The exact mechanism of action of 1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine is not fully understood. However, it is believed that this compound acts as a serotonin receptor agonist and a dopamine receptor antagonist. These actions may contribute to the anxiolytic and antidepressant effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to affect several neurotransmitter systems, including the serotonin and dopamine systems. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal survival and plasticity. These effects may contribute to the anxiolytic and antidepressant effects of this compound.
Advantages and Limitations for Lab Experiments
1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have anxiolytic and antidepressant effects in animal models. However, there are also some limitations to using this compound in lab experiments. For example, the exact mechanism of action is not fully understood, and there is limited information available on the pharmacokinetics and pharmacodynamics of this compound.
Future Directions
There are several future directions for research on 1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine. One direction is to further investigate the mechanism of action of this compound. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in more detail. Additionally, it may be useful to investigate the potential use of this compound for other neurological disorders, such as schizophrenia and bipolar disorder. Finally, it may be useful to investigate the potential use of this compound in combination with other drugs for the treatment of anxiety and depression.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential use as an antidepressant and anxiolytic agent. It can be synthesized using a variety of methods and has been shown to have anxiolytic and antidepressant effects in animal models. However, the exact mechanism of action is not fully understood, and there is limited information available on the pharmacokinetics and pharmacodynamics of this compound. Further research is needed to fully understand the potential uses and limitations of this compound.
Synthesis Methods
1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-(3-methoxybenzoyl)piperidine with 4-(2-methylphenyl)piperazine in the presence of a base. Another method involves the reaction of 1-(3-methoxybenzoyl)piperidine with 4-(2-methylphenyl)piperazine in the presence of a palladium catalyst. These methods have been reported to yield this compound in good to excellent yields.
Scientific Research Applications
1-[1-(3-methoxybenzoyl)-3-piperidinyl]-4-(2-methylphenyl)piperazine has been studied for its potential use as an antidepressant and anxiolytic agent. In one study, this compound was found to have anxiolytic effects in rats in the elevated plus maze test. Another study showed that this compound has antidepressant effects in mice in the forced swim test. These findings suggest that this compound may be a promising candidate for the treatment of anxiety and depression.
Properties
IUPAC Name |
(3-methoxyphenyl)-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O2/c1-19-7-3-4-11-23(19)26-15-13-25(14-16-26)21-9-6-12-27(18-21)24(28)20-8-5-10-22(17-20)29-2/h3-5,7-8,10-11,17,21H,6,9,12-16,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLBFEEVAXJCWCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.